5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile

• IUPAC Name: 5-[[4-methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H21N3O2/c1-14-2-3-16(10-21-18-5-4-17(9-20)22-11-18)19(8-14)24-13-15-6-7-23-12-15/h2-5,8,11,15,21H,6-7,10,12-13H2,1H3
• InChI Key: GKVDHTKXLYBFPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC2=CN=C(C=C2)C#N)OCC3CCOC3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile, also known as Moxonidine, is a selective agonist of the imidazoline receptor and is used as an antihypertensive drug. Moxonidine has been widely studied for its potential therapeutic effects on various conditions, including hypertension, insulin resistance, and sleep apnea.

Mechanism of Action

5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile acts as a selective agonist of the imidazoline receptor, which is involved in the regulation of blood pressure and insulin sensitivity. By binding to this receptor, this compound is able to lower blood pressure and improve insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including reducing sympathetic nerve activity, improving endothelial function, and reducing oxidative stress. These effects contribute to its ability to lower blood pressure and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied, making it a reliable tool for investigating the imidazoline receptor and related pathways. However, there are also limitations to its use, including potential off-target effects and variability in response between different individuals.

Future Directions

There are several potential future directions for research on 5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile. One area of interest is its potential use in treating metabolic disorders such as diabetes and obesity. Additionally, further investigation is needed to fully understand the mechanisms underlying its effects on blood pressure and insulin sensitivity. Finally, there is potential for the development of new drugs based on the structure of this compound that may have improved efficacy and fewer side effects.

Synthesis Methods

5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile can be synthesized using a multi-step process that involves the reaction of 4-methyl-2-(oxolan-3-ylmethoxy)benzaldehyde with 2-bromo-5-nitropyridine, followed by reduction and cyclization reactions. The final product is obtained through purification and isolation steps.

Scientific Research Applications

5-[[4-Methyl-2-(oxolan-3-ylmethoxy)phenyl]methylamino]pyridine-2-carbonitrile has been extensively studied for its potential therapeutic effects on various conditions. In particular, it has been investigated for its ability to lower blood pressure and improve insulin sensitivity. This compound has also been studied for its potential use in treating sleep apnea, as it has been shown to improve respiratory function during sleep.